3-(tert-butyl)-7-ethyl-9-methyl-1-(2-methylallyl)-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• IUPAC Name: 3-tert-butyl-7-ethyl-9-methyl-1-(2-methylprop-2-enyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C18H26N6O2/c1-8-22-15(25)13-14(21(7)17(22)26)19-16-23(13)10-12(18(4,5)6)20-24(16)9-11(2)3/h2,8-10H2,1,3-7H3
• InChI Key: SLSPPGZHURAVNB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2CC(=NN3CC(=C)C)C(C)(C)C)N(C1=O)C
• Molecular Formula: C18H26N6O2
• Molecular Weight: 358.4 g/mol

Description

The compound is a derivative of purine, which is a heterocyclic aromatic organic compound. Purines, including substituted purines and their tautomers, are the most widely occurring nitrogen-containing heterocycle in nature.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Pathways : Research demonstrates innovative synthetic routes to create hexahydropyrrolo-[1,2-d][1,2,4]triazine-1,4-dione and related heterocycles, showcasing the compound's foundational role in developing novel chemical entities. For instance, a two-step synthesis involving the reaction of tert-butyl 1-hydrazinecarboxylate with triphosgene and ethyl 2-pyrrolidinecarboxylate, followed by deprotection, highlights the compound's versatility in synthesizing complex heterocycles (Obreza & Urleb, 2003).

• Novel Derivatives and Antitumor Activity : The synthesis of novel heterocycles, such as purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines, and their examination for biological activities, including antitumor potential, underscore the importance of such compounds in medicinal chemistry. Heating 7,8-diamino-1,3-dimethylxanthine with hydrochloric acid yielded significant products, some of which showed activity against P388 leukemia (Ueda et al., 1987).

• Reactivity and Formation of Complex Structures : Studies on the reactivity of 7-amino-3-tert-butyl-4-oxo-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile and its conversion into complex structures provide insights into the compound's chemical behavior and potential applications in creating novel pharmaceuticals and materials (Mironovich et al., 2013).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, many biologically active purine derivatives act by mimicking the natural purines adenine and guanine in biochemical processes.

Future Directions

The study of purine derivatives is a rich field with many potential directions for future research, including the development of new pharmaceuticals and agrochemicals.